Cas no 34773-59-6 (Ethanone,1-[5-(1,1-dimethylethyl)-1H-pyrrol-2-yl]-2,2,2-trifluoro-)

• Product Name: Ethanone,1-[5-(1,1-dimethylethyl)-1H-pyrrol-2-yl]-2,2,2-trifluoro-
• CAS No: 34773-59-6
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 295077
• PubChem ID: 45081200
• Update Time: 2025-04-19

Ethanone,1-[5-(1,1-dimethylethyl)-1H-pyrrol-2-yl]-2,2,2-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[5-(1,1-dimethylethyl)-1H-pyrrol-2-yl]-2,2,2-trifluoro-
• 2-tert-Butyl-5-(trifluoroacetyl)pyrrole
• 1-(5-tert-butyl-1H-pyrrol-2-yl)-2,2,2-trifluoroethanone
• 1-(5-tert-Butyl-1H-pyrrol-2-yl)-2,2,2-trifluoroethan-1-one
• 2-t-butyl-5-trifluoroacetyl-pyrrole
• Ethanone, 1-[5-(1,1-dimethylethyl)-1H-pyrrol-2-yl]-2,2,2-trifluoro-
• 34773-59-6
• 1-(5-(tert-Butyl)-1H-pyrrol-2-yl)-2,2,2-trifluoroethanone
• Ethanone,1-[5-(1,1-dimethylethyl)-1H-pyrrol-2-yl]-2,2,2-trifluoro-(9ci)
• DTXSID10664430

• Inchi： 1S/C10H12F3NO/c1-9(2,3)7-5-4-6(14-7)8(15)10(11,12)13/h4-5,14H,1-3H3
• InChI Key： MDVIGLLOHWLTSJ-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC=C(C(C)(C)C)N1)=O)(F)F

Computed Properties

• Exact Mass: 219.08716
• Monoisotopic Mass: 219.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.9A^2
• XLogP3: 3.6

Experimental Properties

• PSA: 32.86